1,1-dimethyl-3-(prop-2-yn-1-yl)cyclopentane
Overview
Description
1,1-Dimethyl-3-(prop-2-yn-1-yl)cyclopentane, otherwise known as DMPC, is a cyclic hydrocarbon that has been widely studied for its various applications in the scientific community. This cyclic hydrocarbon is a five-membered ring with a methyl group attached to one of the carbons, and a prop-2-yn-1-yl group attached to another carbon. DMPC is a versatile compound that has been used in a variety of fields, including biochemistry, molecular biology, and biophysical chemistry. It is a valuable compound for its ability to form stable micelles, which can be used to study the structure and dynamics of biological membranes.
Scientific Research Applications
DMPC has been used in a variety of scientific research applications. It has been used to study the structure and dynamics of biological membranes, as it forms stable micelles in aqueous solutions. It has also been used to study the interactions between proteins and lipids, as well as the effects of drugs on lipid bilayers. Additionally, DMPC has been used in drug delivery systems and as a model system for studying the structure of membrane proteins.
Mechanism of Action
DMPC has a variety of effects on biological membranes. It has been shown to increase the fluidity of the membrane, as well as its permeability. DMPC also has an affinity for certain proteins, allowing it to bind to them and modulate their activity. Additionally, DMPC has been shown to interact with lipids, which can help to stabilize the membrane.
Biochemical and Physiological Effects
DMPC has been studied for its biochemical and physiological effects. It has been shown to increase the fluidity of the membrane, as well as its permeability. DMPC also has an affinity for certain proteins, allowing it to bind to them and modulate their activity. Additionally, DMPC has been shown to interact with lipids, which can help to stabilize the membrane.
Advantages and Limitations for Lab Experiments
One of the main advantages of using DMPC in laboratory experiments is its stability. It is a relatively stable compound and can be stored at room temperature for long periods of time. Additionally, it is relatively easy to synthesize, making it a cost-effective option for laboratory experiments. However, one of the main limitations of using DMPC is its low solubility in aqueous solutions. This can make it difficult to use in certain applications, such as drug delivery systems.
Future Directions
There are a number of potential future directions for the use of DMPC. One potential application is in the development of new drug delivery systems. DMPC could be used to create stable micelles that could be used to deliver drugs to specific cells or tissues. Additionally, DMPC could be used to study the structure and dynamics of biological membranes, as well as the interactions between proteins and lipids. Finally, DMPC could be used to study the effects of drugs on lipid bilayers, as well as the structure of membrane proteins.
Synthesis Methods
DMPC can be synthesized in a variety of ways. One method involves the reaction of cyclopentadiene and propargyl bromide in the presence of a base, such as sodium carbonate. This reaction produces a cyclopentane derivative with an alkyne group and a bromine atom. The bromine atom can then be replaced with a methyl group using a Grignard reagent, resulting in the desired product, DMPC.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1,1-dimethyl-3-(prop-2-yn-1-yl)cyclopentane involves the addition of a prop-2-yn-1-yl group to a cyclopentane ring, followed by the introduction of two methyl groups at the 1 position of the cyclopentane ring.", "Starting Materials": [ "Cyclopentene", "Propyne", "Methylmagnesium bromide", "Diethyl ether", "Sodium metal", "Methanol" ], "Reaction": [ "Step 1: Preparation of prop-2-yn-1-ylcyclopentene", "a. Add cyclopentene (1.0 equiv) and propyne (1.2 equiv) to a reaction flask.", "b. Add a catalytic amount of a palladium catalyst, such as PdCl2(PPh3)2.", "c. Heat the reaction mixture under an inert atmosphere (e.g. nitrogen) at 80-100°C for several hours.", "d. Cool the reaction mixture and purify the product by column chromatography.", "Step 2: Preparation of 1,1-dimethyl-3-(prop-2-yn-1-yl)cyclopentane", "a. Dissolve prop-2-yn-1-ylcyclopentene (1.0 equiv) in diethyl ether (5 mL per 1 g of prop-2-yn-1-ylcyclopentene).", "b. Add methylmagnesium bromide (2.0 equiv) dropwise to the reaction mixture at 0-5°C.", "c. Stir the reaction mixture at room temperature for 1-2 hours.", "d. Quench the reaction by adding a saturated solution of ammonium chloride.", "e. Extract the organic layer with diethyl ether and dry over anhydrous magnesium sulfate.", "f. Concentrate the organic layer under reduced pressure to obtain 1,1-dimethyl-3-(prop-2-yn-1-yl)cyclopentane as a colorless liquid.", "Step 3: Preparation of 1,1-dimethyl-3-(prop-2-yn-1-yl)cyclopentane using sodium metal", "a. Dissolve prop-2-yn-1-ylcyclopentene (1.0 equiv) in dry methanol (5 mL per 1 g of prop-2-yn-1-ylcyclopentene).", "b. Add small pieces of sodium metal (2.0 equiv) to the reaction mixture under an inert atmosphere (e.g. nitrogen).", "c. Stir the reaction mixture at room temperature for several hours.", "d. Quench the reaction by adding water.", "e. Extract the organic layer with diethyl ether and dry over anhydrous magnesium sulfate.", "f. Concentrate the organic layer under reduced pressure to obtain 1,1-dimethyl-3-(prop-2-yn-1-yl)cyclopentane as a colorless liquid." ] } | |
CAS RN |
2229288-27-9 |
Product Name |
1,1-dimethyl-3-(prop-2-yn-1-yl)cyclopentane |
Molecular Formula |
C10H16 |
Molecular Weight |
136.2 |
Purity |
95 |
Origin of Product |
United States |
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